Butyryl Chloride

• CAS No.: 141-75-3
• Product Name: Butyryl Chloride
• Molecular Formula: C4H7ClO
• Molecular Weight: 106.55 g/mol
• IUPAC Name: butanoyl chloride
• Standard InChI: InChI=1S/C4H7ClO/c1-2-3-4(5)6/h2-3H2,1H3
• Standard InChIKey: DVECBJCOGJRVPX-UHFFFAOYSA-N
• SMILES: CCCC(=O)Cl
• Canonical SMILES: CCCC(=O)Cl
• Boiling Point: 216 °F at 760 mm Hg (NTP, 1992); 102.0 °C; 101-102 °C
• Colorform: Colorless liquid
• Density: 1.0277 at 68 °F (USCG, 1999); 1.0263 at 20.6 °C/4 °C
• Flash Point: 71 °F (NTP, 1992); 18 °C (64 °F) - closed cup
• Melting Point: -128 °F (NTP, 1992); -89.0 °C; -89 °C
• Physical Description: Butyryl chloride appears as a clear colorless liquid with a sharp odor. Slightly denser than water. Flash point near 20°F. Severely irritates skin, eyes, and mucous membranes. Used to make other chemicals.
• Description: Butyryl chloride appears as a clear colorless liquid with a sharp odor. Slightly denser than water. Flash point near 20°F. Severely irritates skin, eyes, and mucous membranes. Used to make other chemicals.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Reaction (NTP, 1992); Dissolves slowly with decomposition in water; Dissolves slowly with decomposition in alcohol; miscible with ethe
• Synonyms: Butyryl Chloride; Butanoic Acid Chloride; Butyric Acid Chloride; Butyric Chloride; Butyroyl Chloride; n-Butanoyl Chloride; n-Butyroyl Chloride; n-Butyryl Chloride
• Vapor Density: 3.67 (vapor specific gravity)
• Vapor Pressure: 18.8 mm Hg at 28 °F ; 41.7 mm Hg at 77° F; 95.2 mm Hg at 108° F (NTP, 1992); 41.7 mm Hg at 25 °C
• PubChem Compound: 8855
• Last Modified: Nov 11 2021